Cas no 623145-57-3 (NP-AHD)

• Product Name: NP-AHD
• CAS No: 623145-57-3
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• MDL: MFCD04973440
• CID: 956469
• PubChem ID: 9690702
• Update Time: 2025-04-19

NP-AHD Chemical and Physical Properties

Names and Identifiers

• NP-AHD
• 2-NP-AHD
• 623145-57-3
• AKOS025392156
• 1-[(E)-(2-nitrophenyl)methylideneamino]imidazolidine-2,4-dione
• 2-Nitrobenzaldehyde derivative of 1-Aminohydantoin
• AKOS040758241
• 1-Aminohydantoin, 2-nitrobenzaldehyde derivative
• MFCD04973440
• CHEMBL4758543
• 2-NP-AHD, VETRANAL(TM), analytical standard
• NP-AHD-13C3
• AS-7045
• HY-136457
• 1-(2-Nitrobenzylidenamino)-2,4-imidazolidinedione
• CS-0129632
• 957493-95-7
• 2,4-Imidazolidinedione, 1-[[(2-nitrophenyl)methylene]amino]-
• 1ST4215

• MDL： MFCD04973440
• Inchi： 1S/C10H8N4O4/c15-9-6-13(10(16)12-9)11-5-7-3-1-2-4-8(7)14(17)18/h1-5H,6H2,(H,12,15,16)/b11-5+
• InChI Key： FULJCJZKZXOFQZ-VZUCSPMQSA-N
• SMILES： O=C1CN(C(N1)=O)/N=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.05500
• Monoisotopic Mass: 248.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 107.59000
• LogP: 1.27040
• Vapor Pressure: Not available

NP-AHD Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)